Cas no 1805327-35-8 (6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1805327-35-8
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4852402
• Update Time: 2025-06-15

6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-2-4-3(7(10)11)1-5(12)13-6(4)9/h1,7H,2H2,(H2,12,13)
• InChI Key： PDUJZKVSWRCQPK-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=CC=1C(F)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine

Comprehensive Overview of 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805327-35-8)

6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1805327-35-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine as a key subject of study. Researchers are particularly intrigued by its role in developing selective enzyme inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance. Its chloro and amino substituents further enhance its reactivity, enabling diverse synthetic pathways.

In agrochemical applications, this compound is explored for its potential in designing next-generation pesticides with improved efficacy and environmental safety. The difluoromethyl group, known for its metabolic stability, contributes to prolonged activity in target organisms. This aligns with the global push for sustainable agriculture and reduced chemical footprints, addressing consumer concerns about food safety and ecological impact.

From a synthetic chemistry perspective, CAS No. 1805327-35-8 serves as a valuable building block for structure-activity relationship (SAR) studies. Its modular design allows for precise modifications, making it a favorite among medicinal chemists working on kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Recent publications highlight its utility in fragment-based drug design, a hot topic in precision medicine development.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, have been extensively studied to optimize bioavailability. These characteristics are critical for researchers developing blood-brain barrier permeable drugs, a major focus area in neurodegenerative disease research. Its balanced lipophilicity, attributed to the difluoromethyl moiety, offers advantages in CNS drug formulation.

Quality control of 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring purity standards meet pharmaceutical requirements. The compound's stability under various storage conditions makes it practical for industrial-scale applications, addressing the growing demand for high-purity intermediates in contract manufacturing organizations (CMOs).

Environmental fate studies of this pyridine derivative indicate moderate biodegradability, prompting ongoing research into green chemistry approaches for its synthesis. This responds to the pharmaceutical industry's commitment to Principles of Green Chemistry, particularly atom economy and waste reduction. The compound's chlorine and fluorine atoms present interesting challenges and opportunities for sustainable molecular design.

Patent literature reveals increasing protection of 6-Amino-2-chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine derivatives, particularly in oncological and anti-inflammatory applications. This reflects the compound's therapeutic potential and the competitive landscape of small molecule drug development. Its structural features are frequently cited in intellectual property filings related to kinase modulation.

From a market perspective, the demand for fluorinated pyridines like this compound continues to rise, driven by the expansion of targeted therapies and personalized medicine. Suppliers are responding with improved scale-up processes and regulatory support documentation, catering to the needs of preclinical and clinical-stage developers. The compound's CAS No. 1805327-35-8 serves as a crucial identifier in global chemical databases and material safety data sheets.

Future research directions for this compound likely include exploration of its prodrug potential and combination with bioconjugation technologies. These approaches could enhance delivery to difficult-to-treat tissues, addressing current limitations in drug bioavailability. The presence of both amino and chloromethyl groups provides multiple handles for further chemical modification, keeping this molecule at the forefront of medicinal chemistry innovation.